Cas no 82551-83-5 (Propanedioic acid, diazo-, methyl (4-nitrophenyl)methyl ester)

• Product Name: Propanedioic acid, diazo-, methyl (4-nitrophenyl)methyl ester
• CAS No: 82551-83-5
• MF: C₁₁H₉N₃O₆
• MW: 279.205662488937
• CID: 4203699
• PubChem ID: 86020705
• Update Time: 2025-04-24

Propanedioic acid, diazo-, methyl (4-nitrophenyl)methyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, diazo-, methyl (4-nitrophenyl)methyl ester
• DTXSID901205357
• 82551-83-5
• 1-Methyl 3-[(4-nitrophenyl)methyl] 2-diazopropanedioate

• Inchi： 1S/C11H9N3O6/c1-19-10(15)9(13-12)11(16)20-6-7-2-4-8(5-3-7)14(17)18/h2-5H,6H2,1H3
• InChI Key： FMTFAXVNESAPMG-UHFFFAOYSA-N
• SMILES： O(C(C(C(=O)OC)=[N+]=[N-])=O)CC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 279.04913502Da
• Monoisotopic Mass: 279.04913502Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 100Ų